Cas no 2242748-01-0 (1,2-Pyrrolidinedicarboxylic acid, 3-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,3R)-rel-)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 3-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,3R)-rel-
• CAS No: 2242748-01-0
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 5260964
• Update Time: 2025-06-23

1,2-Pyrrolidinedicarboxylic acid, 3-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 3-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,3R)-rel-

• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-5-4-6(11(12,13)14)7(15)8(16)17/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7-/m1/s1
• InChI Key： BQBZFVBNWIBSHC-RNFRBKRXSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C(F)(F)F)[C@@H]1C(O)=O

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 3-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,3R)-rel-

Compound CAS No 2242748-01-0: 1,2-Pyrrolidinedicarboxylic Acid, 3-(Trifluoromethyl)-, 1-(1,1-Dimethylethyl) Ester, (2R,3R)-rel-

The compound with CAS No 2242748-01-0, known as 1,2-pyrrolidinedicarboxylic acid, exhibits a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is particularly notable for its trifluoromethyl substituent at the 3-position of the pyrrolidine ring and its ester group at the 1-position, specifically a 1-(1,1-dimethylethyl) ester. The stereochemistry of this compound is defined as (2R,3R)-rel-, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of this compound involves a series of precise organic reactions, including nucleophilic substitutions and esterifications. The presence of the trifluoromethyl group introduces significant electronic effects into the molecule, enhancing its stability and potentially influencing its pharmacokinetic properties. Recent studies have explored the use of this compound as a precursor in the development of novel drug candidates targeting various therapeutic areas.

In terms of applications, 1,2-pyrrolidinedicarboxylic acid has shown promise in the development of peptide-based drugs due to its ability to form stable amide bonds under mild conditions. Researchers have also investigated its role in catalytic processes, where its chiral centers provide selectivity in asymmetric synthesis. The (2R,3R)-rel- configuration is particularly advantageous in these applications due to its predictable stereochemical outcomes.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies have provided insights into its interaction with biological targets, such as enzymes and receptors. For instance, simulations have revealed that the trifluoromethyl group enhances the molecule's binding affinity to certain protein pockets by optimizing hydrophobic interactions.

The ester functionality at the 1-position of this compound is another area of active research. This group not only facilitates solubility but also serves as a reactive site for further chemical modifications. Scientists have explored its use in click chemistry reactions and other modular synthesis strategies to build complex molecules with tailored properties.

In conclusion, CAS No 2242748-01-0, or 1,2-pyrrolidinedicarboxylic acid, stands out as a versatile building block in organic synthesis with potential applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool for researchers aiming to develop innovative chemical entities with desired biological activities.